Cas no 868377-07-5 (N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methoxybenzamide)

• Product Name: N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methoxybenzamide
• CAS No: 868377-07-5
• MF: C₁₈H₁₃ClN₂O₂S
• MW: 356.826021909714
• CID: 5874118
• PubChem ID: 2151286
• Update Time: 2025-07-02

N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• KYSZHFHXQOAVAI-ZZEZOPTASA-N
• Benzamide, N-[4-chloro-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-3-methoxy-
• N-[(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-methoxybenzamide
• (Z)-N-(4-chloro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-3-methoxybenzamide
• AKOS024611369
• F1816-0186
• N-(4-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-3-methoxybenzamide
• 868377-07-5
• N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methoxybenzamide

• Inchi： 1S/C18H13ClN2O2S/c1-3-10-21-16-14(19)8-5-9-15(16)24-18(21)20-17(22)12-6-4-7-13(11-12)23-2/h1,4-9,11H,10H2,2H3
• InChI Key： KYSZHFHXQOAVAI-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC#C)C2=C(Cl)C=CC=C2S1)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 356.0386265g/mol
• Monoisotopic Mass: 356.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 528.7±60.0 °C(Predicted)
• pka: -4.43±0.20(Predicted)

Additional information on N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methoxybenzamide

Introduction to N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methoxybenzamide (CAS No. 868377-07-5)

N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 868377-07-5, represents a novel molecular entity with a unique structural framework that combines several pharmacophoric elements. The presence of a benzothiazole core, coupled with functional groups such as chloro, propargyl, and methoxybenzamide moieties, suggests potential biological activities that are worthy of detailed investigation.

The benzothiazole scaffold is a well-known pharmacophore in drug discovery, exhibiting a wide range of biological properties including antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of a 4-chloro substituent into the benzothiazole ring enhances the electron-withdrawing effect, which can modulate the electronic properties of the molecule and influence its interactions with biological targets. Additionally, the prop-2-yn-1-yl group introduces a triple bond that can participate in various chemical reactions, including cycloadditions and Michael additions, providing versatility in synthetic chemistry.

The 2,3-dihydro-1,3-benzothiazol-2-ylidene moiety is particularly intriguing as it can adopt multiple conformations due to its double bond flexibility. This structural feature may contribute to the compound's binding affinity and selectivity when interacting with biological receptors. Furthermore, the presence of a 3-methoxybenzamide group at the terminal position introduces an amide functionality that is commonly associated with analgesic and anti-inflammatory properties. The methoxy group further modulates the electronic and steric environment of the benzamide moiety, potentially enhancing its bioactivity.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs) as a strategy for treating various diseases. The unique structural features of N-(2Z)-4-chloro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-methoxybenzamide, particularly its benzothiazole core and amide group, make it a promising candidate for such applications. Studies have shown that benzothiazole derivatives can interact with various PPIs by occupying specific binding pockets within the protein structures. The chloro and propargyl substituents may further enhance binding affinity by forming hydrogen bonds or participating in hydrophobic interactions with protein residues.

The propargyl group also offers opportunities for further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. These reactions can be used to introduce additional functional groups or to link the compound to other biomolecules for the development of conjugates with enhanced targeting or delivery properties. Such modifications could be particularly useful in designing prodrugs or bioconjugates for therapeutic applications.

Evidence from recent research indicates that N-(2Z)-4-chloro-3-(< strong >prop - 2 - yn - 1 - yl strong >)-< strong > 2 , 3 - dihydro strong > - 1 , 3 - benzo thiaz ol - 2 - ylidene strong > - 3 - meth oxybenz amide exhibits promising biological activity in vitro. Preliminary studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The compound's mechanism of action appears to involve modulation of both intracellular signaling cascades and protein expression levels.

The chloro substituent on the benzothiazole ring is believed to play a critical role in these interactions by enhancing binding affinity through electrostatic interactions with negatively charged residues on the target protein. Similarly, the propargyl group may contribute to binding by forming specific hydrogen bonds or participating in π-stacking interactions with aromatic residues on the protein surface. The methoxybenzamide moiety is thought to interact with hydrophobic pockets on the target protein, further stabilizing the binding complex.

In addition to its potential anticancer activity, N-(< strong > 2 Z strong >) - < strong > 4 - chloro strong > - 3 - (< strong > prop - 2 - yn - 1 - yl strong >) - < strong > 2 , 3 - dihydro strong > - 1 , 3 - benzo thiaz ol - 2 - ylidene strong > - 3 - meth oxybenz amide has shown promise as an anti-inflammatory agent. Inflammatory processes are closely linked to various chronic diseases, including cardiovascular disease and neurodegenerative disorders. By modulating inflammatory pathways such as NFκB and MAPK cascades, this compound may offer therapeutic benefits beyond cancer treatment.

The synthesis of N-(< strong > 2 Z strong >) - < strong > 4 - chloro strong > - 3 - (< strong > prop strong >-)